bis-beta-D-fructofuranose 1,2':2,3'-dianhydride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Bis-beta-D-fructofuranose 1,2':2,3'-dianhydride is a sugar dianhydride obtained by the condensation of two units of beta-D-fructofuranose. It has a role as a metabolite. It derives from a beta-D-fructofuranose.
Scientific Research Applications
Synthesis and Analysis
- Nonsymmetrical furanose–pyranose difructose dianhydrides (DFAs), a class of cyclic disaccharides, have been synthesized with high yield by connecting monosaccharide moieties through a xylylene bridge. This method allows for the production of DFAs like those found in commercial caramel, offering new possibilities for the preparation of pure DFA standards for analytical and nutritional studies (Louis et al., 2008).
Molecular Structure
- The crystal structure of di-β-d-fructofuranose 2′, 1:2,3′-dianhydride has been determined, contributing to the understanding of the conformation and properties of DFAs (Taniguchi et al., 1988).
Physiological Functions and Production
- DFAs, being the smallest cyclic disaccharides, are expected to have novel physiological functions due to their unique structures. They exhibit half the sweetness of sucrose and are not digested by the digestive system of rats, suggesting potential applications in nutrition (Saito & Tomita, 2000).
Enzymatic Modification
- Inulin fructotransferase, an enzyme producing DFA, was modified using site-directed mutagenesis to improve its catalytic behavior. This research provides insights into the biochemical modification of enzymes involved in DFA production (Yu et al., 2017).
Applications in Chemistry
- DFAs have been utilized as synthetic intermediates in the preparation of other compounds, such as 3,6-anhydro-D-fructose, demonstrating their versatility in organic synthesis (Defaye & Fernández, 1994).
properties
Molecular Formula |
C12H20O10 |
---|---|
Molecular Weight |
324.28 g/mol |
IUPAC Name |
(2S,3'S,4'S,4aR,5'R,6R,7R,7aS)-4a,5',6-tris(hydroxymethyl)spiro[3,6,7,7a-tetrahydrofuro[2,3-b][1,4]dioxine-2,2'-oxolane]-3',4',7-triol |
InChI |
InChI=1S/C12H20O10/c13-1-5-7(16)9(18)12(21-5)4-19-11(3-15)10(22-12)8(17)6(2-14)20-11/h5-10,13-18H,1-4H2/t5-,6-,7-,8-,9+,10+,11-,12+/m1/s1 |
InChI Key |
KSRQDWNGXKYIDO-IYDDCBTQSA-N |
Isomeric SMILES |
C1[C@@]2([C@H]([C@@H]([C@H](O2)CO)O)O)O[C@H]3[C@@H]([C@H](O[C@]3(O1)CO)CO)O |
SMILES |
C1C2(C(C(C(O2)CO)O)O)OC3C(C(OC3(O1)CO)CO)O |
Canonical SMILES |
C1C2(C(C(C(O2)CO)O)O)OC3C(C(OC3(O1)CO)CO)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.